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Introduction

Boron-containing compounds, or borates, have a long history of use as effective wood

preservatives due to their broad-spectrum efficacy against fungi and insects.[1][2][3] Their low

mammalian toxicity and environmentally benign nature make them a favorable choice in many

applications.[3][4][5] This document provides detailed application notes and experimental

protocols for utilizing borate compounds to protect wood from fungal decay, summarizing key

data and outlining methodologies for laboratory and field evaluation.

The most commonly used borate for wood preservation is Disodium Octaborate Tetrahydrate

(DOT), which is valued for its high boron content and water solubility.[2] When applied to wood,

borate compounds convert to boric acid.[1] The mechanism of action against fungi involves the

disruption of cellular enzyme production, which is essential for nutrient extraction from the

wood.[2] This action is typically rapid, killing decay fungi within a day or two.[2]

Mechanism of Action
The fungicidal activity of borates is attributed to the formation of a tetrahydroxyborate ion,

which complexes with polyols in the metabolic pathways of fungi.[1] This complexation,

specifically with the cis-adjacent hydroxyl groups of the ribose sugar in nucleotide co-enzymes,
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leads to indirect competitive inhibition of dehydrogenase enzymes.[6] This disruption of

essential metabolic processes ultimately leads to fungal cell death.
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Caption: Mechanism of borate toxicity in fungal cells.

Data Presentation: Efficacy of Borate Compounds
The efficacy of borate treatment is dependent on the retention of the active ingredient within

the wood, typically expressed as Boric Acid Equivalent (BAE) in pounds per cubic foot (pcf) or

kilograms per cubic meter ( kg/m ³).
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Borate Compound Target Organism
Toxic Threshold
(BAE)

Reference

Disodium Octaborate

Tetrahydrate (DOT)
Decay Fungi 0.09 pcf (1.5 kg/m ³) [3]

Disodium Octaborate

Tetrahydrate (DOT)
Sapstain Fungi 0.125 pcf (2.0 kg/m ³) [3]

Vapor-Boron
Trametes versicolor

(White-rot)
0%–0.24% [7]

Vapor-Boron
Fomitopsis palustris

(Brown-rot)
0.26%–0.51% [7]

Zinc Borate Decay Fungi >1.5% (wt.%) [8]

Boric Acid Fungi
~0.5% (w/w) or 2.0

kg/m ³
[7]

Fungal Species Borate Efficacy Notes

Trametes versicolor (White-rot) Effective [7]

Fomitopsis palustris (Brown-

rot)
Effective [7]

Coniophora puteana (Brown-

rot)

Less effective on pine with

certain formulations
[9]

Soft-rot fungi Less effective alone
Often combined with copper

for improved efficacy.[3]

Mold fungi Less effective alone [3]

Experimental Protocols
This protocol describes the preparation of a borate solution and its application to wood

samples for laboratory testing.

Materials:
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Disodium Octaborate Tetrahydrate (DOT) (e.g., Tim-bor® Professional)

Distilled water

Wood samples (e.g., Southern Yellow Pine, Douglas Fir), cut to desired dimensions

Beaker or mixing vessel

Stir plate and magnetic stir bar

Balance

Drying oven

Moisture meter

Garden pump sprayer or brush

Procedure:

Wood Preparation: Ensure wood samples are bare, with no prior coatings or finishes.[10][11]

The wood moisture content should be below 20%.[10]

Solution Preparation:

Weigh the desired amount of DOT powder. A common ratio is 1.5 lbs of DOT per gallon of

water.[10]

Add the DOT powder to the water in a beaker with a magnetic stir bar.

Stir the solution until the DOT is completely dissolved.[10] Using warm water can expedite

dissolution.[11]

Application:

Spraying: Use a garden pump sprayer to apply the solution to all surfaces of the wood

until saturated and dripping.[10][11] Start from the bottom of the sample and work

upwards.[11]
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Brushing: Alternatively, the solution can be applied with a brush, ensuring even coverage.

[4]

For enhanced penetration, especially in drier wood, a formulation containing glycols (e.g.,

Shell-Guard®) can be used.[4][11]

Drying:

Allow the treated wood to dry completely. This may take 24-48 hours or longer, depending

on environmental conditions.[10]

For applications where leaching is a concern, a sealant or topcoat should be applied after

the borate treatment is dry.[10]
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Caption: Workflow for borate treatment of wood.

This protocol is a standardized method for determining the efficacy of wood preservatives

against decay fungi in a controlled laboratory setting.[12][13]
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Materials:

Borate-treated and untreated (control) wood blocks

Cultures of decay fungi (e.g., Trametes versicolor, Fomitopsis palustris)

Culture bottles or jars

Malt extract agar

Sterile soil

Autoclave

Incubator

Balance (accurate to 0.01 g)

Procedure:

Preparation of Test Blocks:

Treat wood blocks according to Protocol 1 with varying concentrations of borate solution

to determine the toxic threshold.

Condition the blocks to a constant weight and record the initial dry weight.

Culture Preparation:

Prepare malt extract agar and sterilize in culture bottles.

Inoculate the agar with the desired test fungus and incubate until the mycelium covers the

surface.

Exposure:

Sterilize the treated and untreated wood blocks.

Place the sterile blocks in the culture bottles in direct contact with the fungal mycelium.
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Incubation:

Incubate the bottles at a controlled temperature (e.g., 27°C) and high relative humidity

(e.g., 80%) for a specified period (e.g., 12 weeks).[8][14]

Evaluation:

At the end of the incubation period, remove the blocks from the culture bottles.

Carefully remove any adhering mycelium.[12]

Oven-dry the blocks to a constant weight and record the final dry weight.

Calculate the percentage of weight loss for each block.

The toxic threshold is the lowest borate retention that prevents significant weight loss.
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Caption: Workflow for the agar-block decay test.

Borates are water-soluble and can leach from wood exposed to moisture.[5][15][16] This

protocol outlines a method to assess the leachability of borate treatments.

Materials:

Borate-treated wood blocks
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Large container for submersion

Distilled water

Shaker or magnetic stirrer

Inductively Coupled Plasma (ICP) spectrometer or other boron analysis equipment

Procedure:

Sample Preparation:

Treat wood blocks with a known concentration of borate and record the initial boron

content.

Leaching Procedure:

Submerge the treated blocks in a known volume of distilled water.

Agitate the water continuously for a set period (e.g., 24 hours).

At specified time intervals, collect a sample of the leachate (water).

Replace the leachate with fresh distilled water to maintain a concentration gradient.

Analysis:

Analyze the boron concentration in the collected leachate samples using ICP or a similar

method.

After the leaching period, determine the final boron content in the wood blocks.

Calculate the percentage of borate leached from the wood.

Application Considerations
Wood Species: The effectiveness of borate penetration can vary between wood species. For

example, Douglas fir can be difficult to pressure treat.[17]
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Moisture Content: Borates diffuse more effectively in wood with higher moisture content.[1]

[4]

Application Method: Pressure impregnation provides the deepest penetration.[1] Dip-

diffusion and topical applications are also used, with varying levels of penetration.[1]

Leaching: In applications where the wood will be exposed to rain or ground contact, borate-

treated wood should be protected with a water-resistant coating, or a less soluble form of

borate, such as zinc borate, should be used.[5][15][18]

Combined Treatments: For protection against a broader range of organisms, particularly soft-

rot fungi, borates can be combined with other preservatives like copper compounds.[3]

Conclusion

Borate compounds are versatile and effective wood preservatives against a wide range of

decay fungi. Their low toxicity and ease of application make them a valuable tool for wood

protection. By following standardized protocols for application and testing, researchers can

accurately evaluate the efficacy of borate treatments and develop new and improved wood

preservation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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